Cas no 1803688-61-0 (3-(Difluoromethyl)-5-(fluoromethyl)-4-iodopyridine)
3-(Difluoromethyl)-5-(fluoromethyl)-4-iodopyridine is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its key structural features—difluoromethyl and fluoromethyl substituents—enhance metabolic stability and bioavailability, making it a valuable intermediate in the synthesis of bioactive compounds. The iodine moiety at the 4-position offers a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings. This compound’s unique substitution pattern enables precise modifications for developing targeted molecules with improved efficacy. Its high purity and well-defined reactivity make it a reliable choice for advanced synthetic applications in medicinal chemistry and material science.
1803688-61-0 structure
Product Name:3-(Difluoromethyl)-5-(fluoromethyl)-4-iodopyridine
CAS No:1803688-61-0
MF:C7H5F3IN
MW:287.02098441124
CID:4845792
Update Time:2025-06-07
3-(Difluoromethyl)-5-(fluoromethyl)-4-iodopyridine Chemical and Physical Properties
Names and Identifiers
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- 3-(Difluoromethyl)-5-(fluoromethyl)-4-iodopyridine
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- Inchi： 1S/C7H5F3IN/c8-1-4-2-12-3-5(6(4)11)7(9)10/h2-3,7H,1H2
- InChI Key： NTFNLWQFUPXEGB-UHFFFAOYSA-N
- SMILES： IC1C(CF)=CN=CC=1C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 145
- XLogP3: 2.3
- Topological Polar Surface Area: 12.9
3-(Difluoromethyl)-5-(fluoromethyl)-4-iodopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029078914-250mg |
3-(Difluoromethyl)-5-(fluoromethyl)-4-iodopyridine |
1803688-61-0 | 97% | 250mg |
$475.20 | 2022-04-02 | |
| Alichem | A029078914-500mg |
3-(Difluoromethyl)-5-(fluoromethyl)-4-iodopyridine |
1803688-61-0 | 97% | 500mg |
$831.30 | 2022-04-02 | |
| Alichem | A029078914-1g |
3-(Difluoromethyl)-5-(fluoromethyl)-4-iodopyridine |
1803688-61-0 | 97% | 1g |
$1,519.80 | 2022-04-02 |
3-(Difluoromethyl)-5-(fluoromethyl)-4-iodopyridine Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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